2-(3,16-Dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid

• IUPAC Name: 2-(3,16-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid
• InChI: InChI=1S/C31H48O4/c1-18(2)19(3)9-10-20(27(34)35)26-23(32)17-31(8)22-11-12-24-28(4,5)25(33)14-15-29(24,6)21(22)13-16-30(26,31)7/h11,13,18,20,23-26,32-33H,3,9-10,12,14-17H2,1-2,4-8H3,(H,34,35)
• InChI Key: LADJWZMBZBVBSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=C)CCC(C1C(CC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)O)C)C)C)O)C(=O)O
• Molecular Formula: C31H48O4
• Molecular Weight: 484.7 g/mol

Description

CID 22134159 is a natural product found in Daedalea dickinsii and Trametes with data available.

Scientific Research Applications

Synthesis and Characterization

• Design and Synthesis of Aromatic-steroid Derivatives : The synthesis of aromatic derivatives related to this compound involves a multi-stage process, including reactions with ethylenediamine and 4-hydroxybenzoic acid, demonstrating a method with good yields, simple procedure, and low cost (Valverde et al., 2013).

Biological Activities

• Antimicrobial and Antioxidant Properties : A study on a compound similar to 2-(3,16-Dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid, named pistagremic acid, revealed significant antimicrobial and antioxidant properties (Rauf et al., 2014).

Structural Analysis

• Crystal Structure and Conformation Analysis : Research on cyclopenta[a]phenanthrenes, structurally related to the compound , focuses on the analysis of crystal structures and conformation, providing insights into their biological activity and interactions (Hussain, Rehman, & Parvez, 2010).

Anticancer Potential

• Broad Spectrum Anticancer Activity : Pistagremic acid, a related compound, demonstrated broad-spectrum antiproliferative activity against various cancer cell lines, suggesting potential as a structure lead for developing new anticancer drugs (Uddin et al., 2013).

Metabolic Activation Studies

• Investigating Metabolic Activation : Studies on cyclopenta[a]phenanthrenes' metabolic activation provide insights into their mutagenic and carcinogenic properties, relevant to understanding similar compounds' biological effects (Boyd et al., 1995).